2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• IUPAC Name: 2-amino-3-methoxy-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H16N2O3/c1-19-11-8-6-10(7-9-11)17-15(18)12-4-3-5-13(20-2)14(12)16/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key: BHUNLSOMPQHBAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C(=CC=C2)OC)N

Description

2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 27.17 g (0.141 mol) of 8-methoxyisatoic anhydride in 200 mL of ethanol was added a catalytic amount of 4-dimethylaminopyridine and 350 mL of a 1M solution containing 43.0 g (0.350 mol) of p-anisidine. The reaction mixture was stirred and heated under reflux overnight. The reaction flask was then chilled on ice. The precipitate that formed was collected by vacuum filtration and amounted to 34.7 g. An analytical sample (mp 168-169° C.) was obtained by recrystallization from ethanol.